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Compound of Interest

Compound Name: CZC-8004

Cat. No.: B023758 Get Quote

Application Notes and Protocols for CZC-8004
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of CZC-8004 stock

solutions for various experimental applications. CZC-8004 is a potent pan-kinase inhibitor

targeting a range of tyrosine kinases, including but not limited to ABL, BTK, FAK, FER, JAK1,

SRC, SYK, TEC, TNK1, TYK2, and YES.[1] It also demonstrates inhibitory activity against

EGFR and VEGFR2.[2][3][4]

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility of CZC-8004 is presented in

the table below for easy reference.
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Property Value Reference

Synonyms
CZC-00008004,

Dianilinopyrimidine-01
[1][3]

CAS Number 916603-07-1 [1][5]

Molecular Formula C₁₇H₁₆FN₅ [1]

Molecular Weight 309.3 g/mol [1]

Purity ≥98% [1]

Formulation Crystalline solid [1]

Solubility in DMSO

5 mg/mL, 77.5 mg/mL (250.53

mM) (ultrasonication may be

required)

[1][4][5]

Solubility in DMF 2 mg/mL [1]

Solubility in Ethanol 0.1 mg/mL [1]

Solubility in DMSO:PBS (pH

7.2) (1:1)
0.5 mg/mL [1]

Experimental Protocols
Preparation of High-Concentration Stock Solution for In
Vitro Use
This protocol describes the preparation of a high-concentration stock solution of CZC-8004,

typically in dimethyl sulfoxide (DMSO), which can be further diluted to the desired working

concentrations for cell-based assays.

Materials:

CZC-8004 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[3][4][5]

Procedure:

Weighing: Accurately weigh the desired amount of CZC-8004 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add 323.3 µL of DMSO to 1 mg of CZC-
8004).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For higher concentrations or if the compound does not fully dissolve, sonicate the solution

in an ultrasonic bath for 10-15 minutes.[3][4][5] Warming the tube to 37°C can also aid in

dissolution.[3][5]

Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[2][3]

Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years for long-term

stability.[2]

Stock Solution Concentration Calculator:
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Desired
Concentration

Mass of CZC-8004
(1 mg)

Mass of CZC-8004
(5 mg)

Mass of CZC-8004
(10 mg)

1 mM 3.2327 mL 16.1634 mL 32.3269 mL

5 mM 0.6465 mL 3.2327 mL 6.4654 mL

10 mM 0.3233 mL 1.6163 mL 3.2327 mL

Table adapted from MedChemExpress data.[6]

Preparation of Working Solutions for In Vivo Studies
For animal studies, CZC-8004 needs to be formulated in a vehicle that is safe for

administration. Below are three potential vehicle formulations. It is recommended to prepare

these solutions fresh on the day of use.[2]

Formulation 1: DMSO/PEG300/Tween-80/Saline[2]

Materials:

CZC-8004

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a concentrated stock of CZC-8004 in DMSO (e.g., 25.8 mg/mL).

In a sterile tube, add the components in the following order, ensuring complete mixing after

each addition:

10% DMSO (from the concentrated stock)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-111138/CZC-8004-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b023758?utm_src=pdf-body
https://www.medchemexpress.com/CZC-8004.html
https://www.medchemexpress.com/CZC-8004.html
https://www.benchchem.com/product/b023758?utm_src=pdf-body
https://www.benchchem.com/product/b023758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


40% PEG300

5% Tween-80

45% Saline

This formulation results in a clear solution with a solubility of at least 2.58 mg/mL (8.34 mM).

[6]

Formulation 2: DMSO/SBE-β-CD in Saline[6]

Materials:

CZC-8004

DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline (0.9% NaCl)

Procedure:

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Prepare a concentrated stock of CZC-8004 in DMSO.

Add the components in the following order, mixing well after each step:

10% DMSO (from the concentrated stock)

90% of the 20% SBE-β-CD in saline solution

This formulation yields a clear solution with a solubility of at least 2.58 mg/mL (8.34 mM).[6]

Formulation 3: DMSO/Corn Oil[4][6]

Materials:
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CZC-8004

DMSO

Corn oil

Procedure:

Prepare a concentrated stock of CZC-8004 in DMSO.

Add the components in the following order, with thorough mixing:

10% DMSO (from the concentrated stock)

90% Corn oil

This formulation results in a clear solution with a solubility of at least 2.58 mg/mL (8.34 mM).

[4][6]
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In Vitro Stock Solution Workflow

Weigh CZC-8004 Powder

Add DMSO

Vortex & Sonicate

Sterile Filter (Optional)

Aliquot

Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing in vitro stock solutions of CZC-8004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b023758?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/16718/czc-8004
https://www.medchemexpress.com/CZC-8004.html
https://www.glpbio.com/sp/czc-8004-czc-00008004.html
https://file.medchemexpress.eu/batch_PDF/HY-111138/CZC-8004-DataSheet-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/product.php?token=3AWeLl9Qn_hJjbNTezdWdHOaEys43YX3mYnkFrL4frBT4FH-mEyfC3Tm3Xw-CKteLs1OSHxtIcS08dV9Yqar026JT4tX7I7N83BS__zauUW93FllJOgyri7CZu-GG5ibwmW_RsSN4FD9d
https://file.medchemexpress.com/batch_PDF/HY-111138/CZC-8004-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b023758#preparing-czc-8004-stock-solutions-for-experiments
https://www.benchchem.com/product/b023758#preparing-czc-8004-stock-solutions-for-experiments
https://www.benchchem.com/product/b023758#preparing-czc-8004-stock-solutions-for-experiments
https://www.benchchem.com/product/b023758#preparing-czc-8004-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b023758?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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